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Compound of Interest

Compound Name: cis-2-Nonenoic acid

Cat. No.: B074817 Get Quote

Essential Safety and Handling Guide for cis-2-
Nonenoic Acid
This guide provides immediate, essential safety and logistical information for the handling of

cis-2-Nonenoic acid. It is intended for researchers, scientists, and drug development

professionals to ensure safe laboratory practices and proper disposal.

Chemical Properties and Hazards
cis-2-Nonenoic acid is a corrosive substance that can cause severe skin burns and eye

damage. It may also be corrosive to metals.[1] Inhalation of vapors or mists can be destructive

to the mucous membranes and upper respiratory tract.

Property Value Source

Molecular Formula C₉H₁₆O₂ [2]

Molecular Weight 156.22 g/mol [2]

Boiling Point 173 °C @ 20 mmHg [2]

Signal Word Danger [1]

Hazard Statements

H290: May be corrosive to

metalsH314: Causes severe

skin burns and eye damage

[1]
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Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling cis-2-Nonenoic acid
to minimize exposure and ensure personal safety.

PPE Category Specification Rationale

Hand Protection

Impervious chemical-resistant

gloves (e.g., Neoprene, Nitrile

rubber).[1][3]

To prevent skin contact, which

can cause severe burns.[1]

Eye Protection
Safety goggles and a face

shield.[1][4]

To protect against splashes

that can cause severe eye

damage.[1]

Body Protection

Impervious protective clothing

(e.g., lab coat, apron) and

protective boots if necessary.

[1]

To prevent skin contact and

contamination of personal

clothing.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[4] If ventilation is inadequate,

use a NIOSH-approved

respirator.[1]

To prevent inhalation of

corrosive vapors and mists.

Operational Plan for Handling
A systematic approach to handling cis-2-Nonenoic acid is crucial for safety and procedural

consistency.

1. Preparation and Engineering Controls:

Ensure that a safety shower and eyewash station are readily accessible and in close

proximity to the workstation.[1][4]

Conduct all work with cis-2-Nonenoic acid in a well-ventilated area, preferably within a

chemical fume hood.[4]
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Use corrosive-resistant equipment for handling and storage.[1]

2. Handling Procedure:

Wear all required PPE before handling the chemical.

Avoid contact with skin, eyes, and clothing.[1]

Do not breathe mists or vapors.[4]

After handling, wash hands and face thoroughly.[1]

3. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]

Store in a corrosives area, away from incompatible materials.[4]

Store locked up.[4]

Emergency Response and First Aid
Immediate action is critical in the event of an exposure or spill.
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Emergency Scenario First Aid and Response Protocol

Eye Contact

Immediately rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing for at

least 15 minutes. Immediately call a POISON

CENTER or doctor/physician.[1][4]

Skin Contact

Immediately remove all contaminated clothing.

Gently wash with plenty of soap and water.

Immediately call a POISON CENTER or

doctor/physician.[1]

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. If not

breathing, give artificial respiration. Immediately

call a POISON CENTER or doctor/physician.[4]

Ingestion

Rinse mouth. Do NOT induce vomiting.

Immediately call a POISON CENTER or

doctor/physician.[1][4]

Spill

Evacuate personnel to a safe area. Ensure

adequate ventilation. Wear appropriate PPE.

Soak up the spill with inert absorbent material

and place it in a suitable, closed container for

disposal.[4]

Disposal Plan
Proper disposal of cis-2-Nonenoic acid and its containers is essential to prevent

environmental contamination.

Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[4]

Do not empty into drains.[4]

Leave the chemical in its original container. Do not mix with other waste.
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Handle uncleaned containers as you would the product itself.

Workflow for Handling cis-2-Nonenoic Acid
The following diagram outlines the standard operating procedure for the safe handling of cis-2-
Nonenoic acid, from initial preparation to final disposal.

Caption: Workflow for the safe handling of cis-2-Nonenoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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